![molecular formula C14H11ClN4OS3 B2919679 1-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)urea CAS No. 922697-08-3](/img/structure/B2919679.png)
1-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)urea, commonly known as CTU, is a small molecule compound that has gained significant interest in the scientific community due to its potential therapeutic applications. CTU belongs to the class of thiadiazole urea derivatives and has been extensively studied for its pharmacological properties.
Scientific Research Applications
Chemical Structure and Synthesis Methods
Research into urea derivatives, including 1-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)urea, highlights their significance in various scientific applications due to their versatile chemical structure. Urea derivatives are synthetic compounds with a history of being positive regulators of cell division and differentiation. Their chemical structure allows for cytokinin-like activity, often exceeding that of natural adenine compounds, which makes them valuable in plant biology for in vitro morphogenesis studies (Ricci & Bertoletti, 2009). Additionally, advancements in microwave-assisted synthesis have made the production of thiadiazol-urea derivatives more efficient, indicating a broad potential for tailored chemical synthesis and application in various fields (Li & Chen, 2008).
Biological Activities and Applications
The exploration of 1,3,4-thiadiazol-2-yl urea derivatives has revealed significant potential in medicinal chemistry, particularly in the development of treatments for chronic conditions like myeloid leukemia. Structure-activity relationship (SAR) studies have led to the discovery of compounds within this class that exhibit potent anti-CML activity, with minimal cellular toxicity. This demonstrates the compound's relevance in cancer research, offering a pathway for developing new therapeutic agents (Li et al., 2019). Furthermore, these compounds' ability to modulate PI3K/Akt signaling pathways underscores their potential utility in targeted cancer therapy.
Antimicrobial and Antifungal Properties
Research has also uncovered the antimicrobial and antifungal properties of thiadiazol-urea derivatives, with some compounds showing efficacy against various pathogens. This suggests their potential use as novel agents in combating infectious diseases and in agricultural applications as plant growth regulators and fungicides. The ability of these compounds to inhibit growth in pathogens like Botrytis cinerepers and Dothiorellagregaria at relatively low concentrations highlights their potential utility in developing new antimicrobial and plant-protective agents (Tan Xiao-hong, 2006).
properties
IUPAC Name |
1-[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-thiophen-2-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN4OS3/c15-10-5-3-9(4-6-10)8-22-14-19-18-13(23-14)17-12(20)16-11-2-1-7-21-11/h1-7H,8H2,(H2,16,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNYRJCCCZIDVPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)NC(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN4OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.